Cas no 1367820-78-7 (5-Bromo-[1,3]dioxolo[4,5-b]pyridine)

• Product Name: 5-Bromo-[1,3]dioxolo[4,5-b]pyridine
• CAS No: 1367820-78-7
• MF: C₆H₄BrNO₂
• MW: 202.005460739136
• MDL: MFCD22058413
• CID: 4697381
• Update Time: 2025-05-26

5-Bromo-[1,3]dioxolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-[1,3]dioxolo[4,5-b]pyridine
• SY261755
• 5-Bromo-[1,3]dioxolo[4,5-b]pyridine

• MDL： MFCD22058413
• Inchi： 1S/C6H4BrNO2/c7-5-2-1-4-6(8-5)10-3-9-4/h1-2H,3H2
• InChI Key： QEQNHRWPFCBBGL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(N=1)OCO2

Computed Properties

• Exact Mass: 200.94254 g/mol
• Monoisotopic Mass: 200.94254 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 31.4
• Molecular Weight: 202.01

Additional information on 5-Bromo-[1,3]dioxolo[4,5-b]pyridine

Introduction to 5-Bromo-[1,3]dioxolo[4,5-b]pyridine (CAS No. 1367820-78-7)

5-Bromo-[1,3]dioxolo[4,5-b]pyridine, a compound with the chemical formula C₇H₄BrN₂O₃, is a significant molecule in the field of pharmaceutical and medicinal chemistry. This heterocyclic compound belongs to the class of brominated pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of both bromine and oxygen-containing moieties in its structure imparts unique reactivity and functional properties, making it a valuable scaffold for synthetic chemistry and medicinal research.

The CAS number 1367820-78-7 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and retrieval for research purposes. The name 5-Bromo-[1,3]dioxolo[4,5-b]pyridine highlights its structural features: a pyridine ring fused with a dioxole (or dihydrofuran) moiety at the 1,3 positions, with a bromine substituent at the 5-position. This configuration contributes to its complex electronic properties and potential interactions with biological targets.

In recent years, there has been growing interest in brominated heterocycles as pharmacophores due to their ability to modulate various biological pathways. The bromine atom in 5-Bromo-[1,3]dioxolo[4,5-b]pyridine can serve as a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the synthesis of more complex derivatives with tailored properties. These reactions are pivotal in constructing novel drug candidates that can interact with specific enzymes or receptors.

The dioxolo[4,5-b]pyridine core is particularly noteworthy for its structural versatility. This fused bicyclic system can engage in multiple non-covalent interactions with biological molecules, including hydrogen bonding and π-stacking interactions. Such features are often exploited in the design of small-molecule inhibitors targeting protein-protein interactions or enzyme active sites. The oxygen atoms within the dioxole ring also contribute to the compound's solubility and bioavailability, which are critical factors in drug development.

Recent advancements in medicinal chemistry have demonstrated the utility of brominated pyridines in addressing various therapeutic challenges. For instance, studies have shown that compounds containing this motif can exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression. The bromine substituent, being electron-withdrawing, can modulate the electronic properties of the pyridine ring, influencing its binding affinity and selectivity towards biological targets.

The synthesis of 5-Bromo-[1,3]dioxolo[4,5-b]pyridine typically involves multi-step organic transformations starting from readily available precursors. Key steps often include cyclization reactions to form the dioxolo[4,5-b]pyridine scaffold followed by bromination at the 5-position. Modern synthetic methodologies emphasize atom economy and green chemistry principles to minimize waste and improve yield. Catalytic approaches using transition metals have also been employed to enhance reaction efficiency.

In terms of biological activity, preliminary studies on 5-Bromo-[1,3]dioxolo[4,5-b]pyridine have revealed promising results in vitro. The compound has been tested for its interaction with various enzymes and receptors relevant to inflammatory diseases and neurological disorders. While comprehensive preclinical data is still limited, these initial findings suggest potential therapeutic applications that warrant further investigation.

The role of computational chemistry has become increasingly prominent in the study of such compounds. Molecular modeling techniques allow researchers to predict binding modes and affinity profiles before conducting expensive experimental assays. This approach has accelerated the discovery process by enabling rapid screening of virtual libraries derived from similar scaffolds like 5-Bromo-[1,3]dioxolo[4,5-b]pyridine.

Future directions in the research of this compound may include exploring its derivatives through structure-activity relationship (SAR) studies. By systematically modifying functional groups or introducing additional substituents at different positions on the core structure, 5-Bromo-[1,3]dioxolo[4,5-b]pyridine could be optimized for enhanced potency or selectivity against specific disease targets.

The integration of machine learning algorithms into drug discovery pipelines has also shown promise for accelerating the development of novel therapeutics based on compounds like this one. Predictive models can identify promising analogs based on existing data sets, guiding synthetic efforts towards biologically relevant candidates more efficiently than traditional trial-and-error methods.

In conclusion, 5-Bromo-[1,3]dioxolo[4,5-b]pyridine (CAS No. 1367820-78-7) represents a fascinating example of how structural complexity can be leveraged to develop biologically active molecules. Its unique combination of heterocyclic moieties and functional groups makes it a versatile scaffold for medicinal chemistry innovation, with potential applications spanning multiple therapeutic areas yet to be fully explored.